Cas no 16404-66-3 (2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-)

• Product Name: 2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
• CAS No: 16404-66-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 221199
• PubChem ID: 327234
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-hydroxy-2,4,6-trimethyl-
• 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dien-1-one
• 2,4,6-Trimethyl-4-hydroxy-2,5-cyclohexadienone
• 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadien-1-one
• 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadiene-1-one
• 4-hydroxy-2,4,6-trimethyl-2,5-cyclohexadienone
• 4-hydroxy-2,4,6-trimethylcyclohexa-2,5-dienone
• 6-trimethylcyclohexa-2
• AC1L702C
• NSC301464
• SCHEMBL10705052
• NSC-301464
• 16404-66-3
• DTXSID70316261
• ULGPAXANYFUWRP-UHFFFAOYSA-N

• Inchi： 1S/C9H12O2/c1-6-4-9(3,11)5-7(2)8(6)10/h4-5,11H,1-3H3
• InChI Key： ULGPAXANYFUWRP-UHFFFAOYSA-N
• SMILES： OC1(C)C=C(C)C(C(C)=C1)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 273.1°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.516
• PSA: 37.3
• LogP: 1.21270